Cas no 667444-95-3 (4-Cyclopropyl-5-propyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclopropyl-5-propyl-4h-1,2,4-triazole-3-thiol
• CAS No: 667444-95-3
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 5700137
• Update Time: 2025-05-23

4-Cyclopropyl-5-propyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-cyclopropyl-2,4-dihydro-5-propyl-
• 4-Cyclopropyl-5-propyl-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C8H13N3S/c1-2-3-7-9-10-8(12)11(7)6-4-5-6/h6H,2-5H2,1H3,(H,10,12)
• InChI Key： GCPFABLWTAJFMO-UHFFFAOYSA-N
• SMILES： N1=C(CCC)N(C2CC2)C(=S)N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 243.9±23.0 °C(Predicted)
• pka: 9.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Cyclopropyl-5-propyl-4h-1,2,4-triazole-3-thiol

Introduction to 4-Cyclopropyl-5-Propyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 667444-95-3)

4-Cyclopropyl-5-propyl-4H-1,2,4-triazole-3-thiol (CAS No. 667444-95-3) is a heterocyclic compound with a unique structure that combines a triazole ring system with thiol (-SH) functionality. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring (a five-membered ring containing three nitrogen atoms) substituted with a cyclopropyl group at the 4-position and a propyl group at the 5-position, along with a thiol group at the 3-position. These substituents contribute to the compound's chemical reactivity and biological activity.

The synthesis of 4-cyclopropyl-5-propyl-4H-1,2,4-triazole-3-thiol involves multi-step reactions that typically start with the preparation of the triazole core. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocycles. For instance, researchers have explored the use of click chemistry principles and transition metal catalysis to streamline the synthesis process. These methods not only enhance yield but also improve the overall sustainability of the production process.

One of the most promising areas of research involving this compound is its potential as a biological active agent. Studies have shown that triazole-based compounds can exhibit diverse pharmacological activities, including anti-inflammatory, antifungal, and anticancer properties. In particular, thiol-containing triazoles like this compound have been investigated for their ability to act as antioxidants and metal chelators. This dual functionality makes them attractive candidates for drug development targeting diseases associated with oxidative stress and metal dysregulation.

Recent studies have also highlighted the role of 4-cyclopropyl-5-propyl-4H-1,2,4-triazole-3-thiol in catalytic applications. The thiol group in the molecule can act as a coordinating ligand, enabling the compound to serve as a catalyst in various organic transformations. For example, researchers have demonstrated its effectiveness in facilitating Suzuki-Miyaura couplings and other cross-coupling reactions under mild conditions. This property underscores its potential as a versatile catalyst in industrial and academic settings.

In addition to its chemical applications, this compound has shown promise in agricultural research. Its ability to interact with plant pathogens and modulate plant defense mechanisms has led to investigations into its use as a fungicide or growth regulator. Field trials conducted under controlled conditions have indicated that this compound can enhance crop resistance to fungal infections without adverse effects on plant growth.

The structural versatility of 4-cyclopropyl-5-propyl-4H-1,2,4-triazole-3-thiol also makes it an intriguing candidate for materials science applications. Its ability to form stable metal complexes has been leveraged in the development of novel materials for sensing and catalysis. For instance, researchers have explored its use in creating sensors for heavy metal ions such as mercury and lead, which are critical for environmental monitoring.

Despite its numerous potential applications, further research is needed to fully elucidate the properties and mechanisms of action of this compound. Ongoing studies are focusing on optimizing its synthesis for large-scale production and investigating its long-term stability under various environmental conditions. Additionally, efforts are being made to explore its toxicity profile and biodegradability to ensure safe handling and disposal.

In conclusion, 4-cyclopropyl-5-propyl-4H